Cas no 1343040-93-6 (2-(Trifluoromethyl)imidazo[1,2-a]pyridin-6-amine)

• Product Name: 2-(Trifluoromethyl)imidazo[1,2-a]pyridin-6-amine
• CAS No: 1343040-93-6
• MF: C₈H₆F₃N₃
• MW: 201.148551464081
• MDL: MFCD19614254
• CID: 4695640
• Update Time: 2025-05-22

2-(Trifluoromethyl)imidazo[1,2-a]pyridin-6-amine Chemical and Physical Properties

Names and Identifiers

• 2-(trifluoromethyl)imidazo[1,2-a]pyridin-6-amine
• 2-(Trifluoromethyl)imidazo[1,2-a]pyridin-6-amine

• MDL： MFCD19614254
• Inchi： 1S/C8H6F3N3/c9-8(10,11)6-4-14-3-5(12)1-2-7(14)13-6/h1-4H,12H2
• InChI Key： RCWPGOILORVYPL-UHFFFAOYSA-N
• SMILES： FC(C1=CN2C=C(C=CC2=N1)N)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 218
• Topological Polar Surface Area: 43.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines Imidazopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines

Additional information on 2-(Trifluoromethyl)imidazo[1,2-a]pyridin-6-amine

Compound CAS No. 1343040-93-6: 2-(Trifluoromethyl)imidazo[1,2-a]pyridin-6-amine

The compound with CAS No. 1343040-93-6, commonly referred to as 2-(Trifluoromethyl)imidazo[1,2-a]pyridin-6-amine, is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound belongs to the class of imidazopyridines, which are known for their unique structural properties and potential applications in drug development. The presence of the trifluoromethyl group at the 2-position and the amine group at the 6-position of the imidazo[1,2-a]pyridine ring system introduces distinctive electronic and steric characteristics that make this compound a valuable subject for research.

Recent studies have highlighted the potential of 2-(Trifluoromethyl)imidazo[1,2-a]pyridin-6-amine as a lead compound in the development of novel therapeutic agents. Researchers have explored its ability to modulate various biological targets, including kinases and G-protein coupled receptors (GPCRs), which are critical in numerous disease pathways. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent inhibitory activity against a specific kinase involved in cancer cell proliferation. The trifluoromethyl group plays a crucial role in enhancing the compound's bioavailability and stability, making it a promising candidate for further preclinical testing.

In addition to its pharmacological applications, CAS No. 1343040-93-6 has also been investigated for its potential use in materials science. The imidazopyridine core is known for its aromaticity and conjugation properties, which can be exploited in the design of advanced materials such as organic semiconductors and light-emitting diodes (LEDs). Recent research has shown that incorporating this compound into polymer blends can significantly improve their electrical conductivity and thermal stability, opening new avenues for its application in electronic devices.

The synthesis of 2-(Trifluoromethyl)imidazo[1,2-a]pyridin-6-amine involves a multi-step process that typically begins with the preparation of the imidazo[1,2-a]pyridine scaffold. This is followed by functionalization at specific positions to introduce the trifluoromethyl and amine groups. Researchers have optimized various synthetic routes to enhance yield and purity, employing techniques such as Suzuki coupling and Stille coupling reactions. These advancements have made it possible to scale up production for both research and industrial applications.

The structural uniqueness of this compound also makes it an interesting subject for computational studies. Molecular modeling techniques have been employed to investigate its interaction with biological targets at an atomic level. For example, docking studies have revealed that the trifluoromethyl group contributes significantly to the compound's binding affinity by creating favorable van der Waals interactions with key residues in the target protein's active site. Such insights are invaluable for guiding further optimization efforts aimed at improving potency and selectivity.

In conclusion, CAS No. 1343040-93-6, or 2-(Trifluoromethyl)imidazo[1,2-a]pyridin-6-amine, represents a versatile compound with diverse applications across multiple scientific disciplines. Its unique chemical structure, combined with recent advancements in synthetic methodologies and computational modeling, positions it as a key player in both academic research and industrial development. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to make significant contributions to fields ranging from drug discovery to materials science.